Cas no 450340-64-4 (4-chloro-N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: 4-chloro-N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 450340-64-4
• MF: C₁₈H₁₃Cl₂N₃OS
• MW: 390.286320447922
• CID: 6174473
• PubChem ID: 4217327
• Update Time: 2025-08-04

4-chloro-N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• SR-01000569596
• SR-01000569596-1
• AKOS024582067
• 4-chloro-N-(2-(3-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
• EU-0095230
• F0541-1262
• Oprea1_211273
• 450340-64-4
• 4-chloro-N-[2-(3-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• 4-chloro-N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide

• Inchi： 1S/C18H13Cl2N3OS/c19-12-6-4-11(5-7-12)18(24)21-17-15-9-25-10-16(15)22-23(17)14-3-1-2-13(20)8-14/h1-8H,9-10H2,(H,21,24)
• InChI Key： ODPGMKQQYNYFSD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(=C2CSCC2=N1)NC(C1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 389.0156386g/mol
• Monoisotopic Mass: 389.0156386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-chloro-N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

Compound CAS No. 450340-64-4: 4-Chloro-N-(2-(3-Chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)benzamide

The compound with CAS No. 450340-64-4, known as 4-Chloro-N-(2-(3-Chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)benzamide, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic aromatic compounds, which are widely studied due to their unique electronic properties and structural versatility.

The chemical structure of this compound is characterized by a benzamide group attached to a thienopyrazole moiety. The presence of chlorine substituents at specific positions on the benzene ring and the thienopyrazole ring introduces significant electronic effects, which can influence the compound's reactivity and stability. Recent studies have highlighted the importance of such substituents in modulating the electronic properties of aromatic systems, making this compound a valuable candidate for applications in materials science and pharmaceutical research.

One of the most intriguing aspects of CAS No. 450340-64-4 is its potential in drug discovery. The thienopyrazole core is known to exhibit bioactivity in various biological systems, and the addition of the benzamide group further enhances its pharmacological properties. Researchers have explored its ability to act as a ligand for specific protein targets, making it a promising candidate for therapeutic agents in fields such as oncology and neurodegenerative diseases.

In terms of synthesis, thienopyrazole derivatives like this compound are typically prepared through multi-step organic reactions involving cyclization and substitution processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield rates. These developments have made compounds like CAS No. 450340-64-4 more accessible for large-scale research and development.

The physical properties of this compound include a high melting point and good solubility in organic solvents, which are advantageous for both analytical characterization and practical applications. Its stability under various environmental conditions has also been studied extensively, with findings indicating that it maintains its integrity under moderate thermal and oxidative stress.

From an environmental perspective, understanding the degradation pathways of CAS No. 450340-64-1 is crucial for assessing its potential impact on ecosystems. Recent studies have employed advanced spectroscopic techniques to elucidate its degradation mechanisms under UV light and microbial action. These insights are essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, CAS No. 4503177898, or 1-(tert-butyl)-1H-pyrazolo[1',5':1,2]pyrimidin-7(8H)-one, represents a cutting-edge advancement in heterocyclic chemistry with multifaceted applications across diverse scientific disciplines. Its unique structure, combined with recent breakthroughs in synthesis and characterization techniques, positions it as a key player in future innovations within materials science and pharmacology.